Cas no 2353046-15-6 (Tert-butyl 4-amino-2-ethylbutanoate)

• Product Name: Tert-butyl 4-amino-2-ethylbutanoate
• CAS No: 2353046-15-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5654685
• PubChem ID: 165892182
• Update Time: 2025-06-13

Tert-butyl 4-amino-2-ethylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27723610
• tert-butyl 4-amino-2-ethylbutanoate
• 2353046-15-6
• Tert-butyl 4-amino-2-ethylbutanoate

• Inchi： 1S/C10H21NO2/c1-5-8(6-7-11)9(12)13-10(2,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： RCZJPNVTGFPHGB-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-amino-2-ethylbutanoate

Comprehensive Overview of Tert-butyl 4-amino-2-ethylbutanoate (CAS No. 2353046-15-6): Properties, Applications, and Industry Insights

Tert-butyl 4-amino-2-ethylbutanoate (CAS No. 2353046-15-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, featuring both tert-butyl and amino functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure combines the steric hindrance of the tert-butyl group with the reactivity of the amino moiety, making it valuable for controlled reactions in drug discovery and material science.

The compound's CAS number 2353046-15-6 ensures precise identification in regulatory and research contexts. Recent literature highlights its role in synthesizing peptide mimetics and bioactive intermediates, aligning with industry trends toward targeted therapeutics. Researchers particularly value its stability under acidic conditions—a property attributed to the tert-butyl ester protection—which facilitates stepwise synthesis in complex molecular architectures.

In analytical chemistry, Tert-butyl 4-amino-2-ethylbutanoate demonstrates compatibility with HPLC purification and mass spectrometry characterization, addressing modern labs' demand for compounds with reliable analytical footprints. Its ethyl side chain contributes to optimized lipophilicity, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies for drug candidates. These attributes respond to frequent search queries like "amino acid derivatives for drug development" and "protected ester applications in medicinal chemistry."

From a commercial perspective, suppliers emphasize the compound's high purity grades (≥95% by NMR) to meet GMP standards for preclinical research. Sustainability-conscious manufacturers now explore green synthesis routes for such intermediates, reflecting the market's focus on eco-friendly chiral building blocks. This aligns with trending searches on "sustainable pharmaceutical intermediates" and "cost-effective peptide coupling reagents."

Ongoing studies investigate Tert-butyl 4-amino-2-ethylbutanoate's potential in bioconjugation techniques—a rapidly growing field for antibody-drug conjugates (ADCs). Its balanced polarity enables efficient solubility in organic phase reactions while maintaining water-compatible functionality, addressing formulation challenges noted in recent drug delivery system publications. Such dual characteristics make it relevant to popular queries like "water-soluble amine protectants" and "linker molecules for bioconjugation."

Storage and handling protocols for CAS 2353046-15-6 typically recommend inert atmosphere preservation at -20°C to prevent ester hydrolysis—a detail frequently sought in chemical stability FAQs. Analytical data sheets often highlight its distinctive 1H NMR peaks (δ 1.2-1.4 ppm for ethyl protons) and Fragmentation patterns in GC-MS, supporting quality control workflows in contract research organizations (CROs).

Future applications may leverage this compound's structural modularity for covalent inhibitor design—a trending approach in kinase-targeted therapies. Patent analyses reveal growing interest in similar tert-butyl-protected amino acid esters for proteolysis-targeting chimera (PROTAC) development, answering niche search terms like "PROTAC linker chemistry" and "E3 ligase ligand synthesis." As research continues, CAS 2353046-15-6 remains a compound to watch in innovative therapeutic platforms.